Cas no 111371-18-7 (1H-1,2,4-Triazole, 1-decyl-)

• Product Name: 1H-1,2,4-Triazole, 1-decyl-
• CAS No: 111371-18-7
• MF: C₁₂H₂₃N₃
• MW: 209.331122636795
• CID: 1197604
• Update Time: 2024-08-04

1H-1,2,4-Triazole, 1-decyl- Chemical and Physical Properties

Names and Identifiers

• 1H-1,2,4-Triazole, 1-decyl-

• Inchi： 1S/C12H23N3/c1-2-3-4-5-6-7-8-9-10-15-12-13-11-14-15/h11-12H,2-10H2,1H3
• InChI Key： DCXWTPIPWSKJPM-UHFFFAOYSA-N
• SMILES： N1(CCCCCCCCCC)C=NC=N1

Computed Properties

• Exact Mass: 209.189
• Monoisotopic Mass: 209.189
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 15
• Rotatable Bond Count: 9
• Complexity: 139
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 30.7A^2

Experimental Properties

• Density: 0.96±0.1 g/cm3(Predicted)
• Boiling Point: 321.9±25.0 °C(Predicted)
• pka: 3.17±0.12(Predicted)